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Compound of Interest

Compound Name: Diisooctyl phosphate

Cat. No.: B179373 Get Quote

An In-depth Technical Guide to the Chemical Properties of Diisoctyl Acid Phosphate (CAS

Number: 27215-10-7)

This technical guide provides a comprehensive overview of the chemical and physical

properties of diisoctyl acid phosphate, targeting researchers, scientists, and drug development

professionals.

Chemical Identification
CAS Number: 27215-10-7[1]

Chemical Name: Diisooctyl phosphate[1][2]

Synonyms: Diisooctyl acid phosphate, Phosphoric acid, diisooctyl ester, Isooctanol,

hydrogen phosphate, bis(6-methylheptyl) hydrogen phosphate[1][2]

Molecular Formula: C₁₆H₃₅O₄P[1]

Molecular Weight: 322.42 g/mol [1]

Physical and Chemical Properties
Diisooctyl acid phosphate is a colorless liquid that is corrosive to metals and tissue.[3] It is a

combustible material, though it may require some effort to ignite.[3]

Table 1: Physical Properties of Diisooctyl Acid Phosphate
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Property Value Experimental Protocol

Boiling Point 256 °C

While a specific experimental

protocol for this exact

substance is not detailed in the

provided search results,

standard methods for

determining boiling points of

liquid compounds, such as the

Thiele tube method or

distillation method, are

commonly employed.[4][5][6]

[7][8] These methods involve

heating the liquid and

observing the temperature at

which the vapor pressure

equals the atmospheric

pressure.

Density 0.983 g/cm³

The experimental protocol for

determining the density of a

liquid typically involves using a

pycnometer or a hydrometer.

The mass of a known volume

of the substance is measured

at a specific temperature.

Refractive Index 1.449

The refractive index is typically

measured using a

refractometer, such as an

Abbé refractometer. A drop of

the liquid is placed on the

prism, and the instrument

measures the angle at which

light is refracted as it passes

through the substance.

Flash Point 191.7 °C Standard methods for

determining the flash point of a
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combustible liquid, such as the

Cleveland open-cup method or

the Pensky-Martens closed-

cup method, are likely used.

These involve heating the

substance and introducing an

ignition source to determine

the lowest temperature at

which the vapors will ignite.

Vapor Pressure 2.75E-07 mmHg at 25°C

The vapor pressure of a liquid

at a specific temperature can

be determined using various

methods, including the static

method (using a manometer),

the dynamic method

(ebulliometry), or the effusion

method (Knudsen cell).

Solubility Insoluble in water

A standard "shake flask"

method is recommended for

determining solubility.[9][10]

[11] An excess amount of the

substance is added to the

solvent (in this case, water),

and the mixture is agitated at a

constant temperature until

equilibrium is reached. The

concentration of the dissolved

substance in the solvent is

then measured using a

suitable analytical method. For

diisoctyl acid phosphate, it is

reported to be insoluble in

water.[1]

Spectroscopic Data
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Detailed experimental spectra for diisoctyl acid phosphate (CAS 27215-10-7) are not readily

available in the public domain. However, based on the structure and data for analogous

compounds, the expected spectral characteristics are outlined below.

Table 2: Predicted Spectroscopic Data for Diisooctyl Acid Phosphate

Technique Expected Features

¹H NMR

Signals corresponding to the protons of the

isooctyl chains would be expected. The

chemical shifts and splitting patterns would be

indicative of the different proton environments

within the branched alkyl chains and their

proximity to the phosphate group.

¹³C NMR

Resonances for the carbon atoms of the isooctyl

groups would be observed. The chemical shifts

would be influenced by the electronegativity of

the neighboring oxygen atoms of the phosphate

group.

³¹P NMR

A characteristic signal for the phosphorus atom

in the phosphate ester would be present. The

chemical shift would provide information about

the chemical environment of the phosphorus

nucleus.

IR Spectroscopy

Characteristic absorption bands for P=O, P-O-

C, and C-H bonds would be expected. The P=O

stretching vibration typically appears as a strong

band in the region of 1300-1200 cm⁻¹.

Mass Spectrometry

The mass spectrum would show the molecular

ion peak (M⁺) corresponding to the molecular

weight of the compound. Fragmentation

patterns would likely involve the loss of the

isooctyl groups or parts of the alkyl chains.
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Experimental Protocols
Synthesis of Dialkyl Phosphates
A general and convenient two-step process for the synthesis of dialkyl phosphates has been

described, which is applicable to the synthesis of diisooctyl acid phosphate. This method is

designed to minimize contamination by trialkyl phosphate impurities.[12]

Experimental Workflow:

Phosphorus oxychloride (POCl3)

Reaction in Toluene

Primary Alcohol (e.g., Isooctanol)

Triethylamine

Toluene

FiltrationRemove triethylammonium chloride Steam Hydrolysis Dialkyl Phosphate (Diisooctyl Acid Phosphate)

Click to download full resolution via product page

Caption: Synthesis of Dialkyl Phosphates.

Procedure:

Phosphorus oxychloride (POCl₃) is reacted with a primary alcohol (in this case, isooctanol)

and triethylamine in toluene.[12]

The reaction mixture is then filtered to remove the triethylammonium chloride byproduct.[12]

The filtrate is subsequently treated with steam for hydrolysis.[12]

This process yields the dialkyl phosphate in high purity, avoiding the need for distillation

which can lead to decomposition.[12]
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Purification of Commercial Diisoctyl Acid Phosphate
Commercial samples of diisoctyl acid phosphate may contain impurities such as the monoester,

polyphosphates, pyrophosphate, 2-ethylhexanol, and metal impurities. A purification method

has been described to remove these contaminants.[3]

Experimental Workflow:

Impure Diisooctyl
Acid Phosphate Dissolve in n-hexane (0.8M) Wash with M HNO3 Wash with saturated

(NH4)2CO3 solution Wash with 3M HNO3 Wash with water (twice) Purified Diisooctyl
Acid Phosphate

Click to download full resolution via product page

Caption: Purification of Diisooctyl Acid Phosphate.

Procedure:

Dissolve the impure diisoctyl acid phosphate in n-hexane to create a 0.8M solution.[3]

Wash the hexane solution with an equal volume of 1 M nitric acid (HNO₃).[3]

Subsequently, wash the solution with a saturated ammonium carbonate ((NH₄)₂CO₃)

solution.[3]

Follow with a wash using 3 M HNO₃.[3]

Finally, wash the solution twice with water.[3]

Biological Activity and Signaling Pathways
Information regarding the specific biological activities and signaling pathways of diisoctyl acid

phosphate is limited in the publicly available literature. Organophosphates as a class are

known to interact with various biological systems, but specific data for this compound is scarce.

Phosphate itself can act as a signaling molecule, activating pathways such as the

Raf/MEK/ERK pathway in various cell types.[13][14] However, it is not confirmed if diisooctyl

acid phosphate acts as a phosphate donor or has other mechanisms of action.
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Some studies have investigated the toxicological effects of "diisooctyl phthalate," which may or

may not be the same as or related to diisooctyl acid phosphate. These studies on the phthalate

have indicated potential reproductive and developmental toxicity in animal models.[15][16][17]

It is crucial for researchers to consult specific toxicological studies for diisoctyl acid phosphate

to understand its safety profile.

Safety and Handling
Diisooctyl acid phosphate is considered a hazardous substance. It is corrosive and can cause

severe injury or death upon inhalation, ingestion, or skin contact.[3] Contact with the molten

substance can cause severe burns.[3] It is a combustible material and, when heated, its vapors

may form explosive mixtures with air.[3] Upon decomposition, it emits toxic fumes of

phosphorus oxides.[3] Appropriate personal protective equipment should be used when

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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